3,4-difluoro-N-(2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide
• InChI: InChI=1S/C14H7F5N4O/c15-9-2-1-7(3-10(9)16)13(24)21-8-5-20-12-4-11(14(17,18)19)22-23(12)6-8/h1-6H,(H,21,24)
• InChI Key: WKWATINNTJCSDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NC2=CN3C(=CC(=N3)C(F)(F)F)N=C2)F)F
• Molecular Formula: C14H7F5N4O
• Molecular Weight: 342.22 g/mol

Description

The compound “3,4-difluoro-N-(2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl)benzamide” is a synthetic molecule with a molecular formula of C14H7F5N4O. It has an average mass of 342.224 Da and a monoisotopic mass of 342.054016 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the cyclocondensation of 3,4-substituted 5-aminopyrazoles with unsymmetrical 1,3-dicarbonyl compounds containing the difluoromethyl group in acetic acid led to 7-difluoromethylpyrazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and depend on the specific conditions. For example, the Suzuki–Miyaura cross-coupling reaction of 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the melting point can be determined experimentally. The compound’s dipole moment changes can be calculated.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• Application : The pyrazolo[1,5-a]pyrimidine derivatives (PPs) 4a–g have been identified as strategic compounds for optical applications. .

Estrogen Receptor Modulation

• Application : PHTPP, a derivative of the compound, selectively antagonizes ERβ with 36-fold selectivity over ERα. .

Computational Chemistry and Electronic Structure Analysis

• Application : Density functional theory (DFT) and time-dependent DFT calculations reveal insights into the optical properties of this fluorophore family. .

These applications highlight the versatility and potential impact of 3,4-difluoro-N-[2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-6-yl]benzamide in various scientific domains. . If you need further details or have additional questions, feel free to ask! 😊

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, similar compounds such as PHTPP, a selective estrogen receptor β (ERβ) full antagonist, have been used in scientific research to study the function of this receptor.

Future Directions

Pyrazolo[1,5-a]pyrimidine derivatives are synthetically available compounds that are being extensively studied due to their diverse biological activity. They have shown potential in various fields, including as TRK inhibitors, indicating promising future directions for this compound.